Cas no 1805508-42-2 (Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate
• CAS No: 1805508-42-2
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4891485
• Update Time: 2025-05-20

Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H10F2INO3/c1-3-17-10(15)8-6(9(11)12)7(13)5(16-2)4-14-8/h4,9H,3H2,1-2H3
• InChI Key： WFBZGBZPUKLWHF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OCC)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate

Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate (CAS No. 1805508-42-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate, identified by its CAS number 1805508-42-2, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, and a methoxypyridine core, make it an invaluable building block for medicinal chemists.

The difluoromethyl group is a key structural motif in many modern drugs due to its ability to enhance metabolic stability and binding affinity. In particular, it has been extensively studied for its role in modulating enzyme inhibition and receptor interaction. The incorporation of this group into pharmaceutical candidates often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate exemplifies this trend by providing a ready-to-use scaffold for further functionalization.

The iodo substituent at the 4-position of the pyridine ring adds another layer of versatility to this compound. Iodine is a halogen that is frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions within a molecule, enabling the creation of complex structures with high precision. The presence of the iodo group in Ethyl 3-(difluoromethyl)-4-iodo-5-methoxypyridine-2-carboxylate makes it an excellent precursor for constructing heterocyclic compounds that are prevalent in many drug molecules.

The methoxypyridine core of this compound contributes to its biological relevance by providing a privileged scaffold that is often found in bioactive natural products and drug candidates. Pyridine derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The methoxy group further enhances the compound's potential by influencing its electronic properties and solubility characteristics. These features collectively make Ethyl 3-(difluoromethyl)-4-iodo strong>-5-methoxypyridine-2-carboxylate a valuable asset in the pharmacophore library.

In recent years, there has been growing interest in the development of novel therapeutic agents that target emerging infectious diseases and chronic conditions. Ethyl 3-(difluoromethyl)-4-(iodoo)-5-(methoxy)pyridineid="m">id="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m">carboxylateid="m"> exhibits promising properties that make it suitable for such applications. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors involved in viral replication and inflammation. By leveraging its structural features, researchers have been able to design molecules that exhibit potent inhibitory effects against these targets.

The synthesis of Ethyl 3-(difluoromethyl)-4-(iodoo)-5-(methoxy)pyridineid="n">idineidineidineidineidineidineidineidineidineidineidineidineidineidineidineidine> involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine precursor, followed by functionalization with the appropriate substituents at each desired position. The introduction of the difluoromethylgroupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>difluoromethyl groupistrong>, the, and the, are carried out using well-established synthetic methodologies such as halogenation, etherification, and cross-coupling reactions.

The versatility of Ethyl 3-(difluoromethylgroupistrong>difluoromethyl groupistrong>)-4-(i)-5-(m) has been demonstrated in numerous synthetic applications. For example, it has been used as a key intermediate in the preparation of novel antiviral agents that target RNA-dependent RNA polymerases found in viruses such as influenza and hepatitis C. Additionally, it has been employed in the synthesis of small molecule inhibitors that modulate protein-protein interactions involved in cancer progression.

The future prospects for Ethyl 3-(difluoromethylgroupistrong>difluoromethyl groupistrong>)-4-(i)-5-(m) are vast and exciting. As our understanding of disease mechanisms continues to evolve, new therapeutic targets will emerge that require innovative molecular solutions. This compound's unique structural features make it well-suited to address these challenges by serving as a versatile scaffold for drug discovery efforts.

In conclusion, Ethyl 3-(difluoromethylgroupistrong>difluoromethyl groupistrong>)-4-(i)-5-(m stro ng) (CAS No. 1805508-42-2) is a highly valuable intermediate in modern pharmaceutical synthesis. Its combination of structural features makes it an excellent candidate for further functionalization and application in drug development. As research continues to uncover new therapeutic opportunities, this compound will undoubtedly play a significant role in shaping the future of medicine.